Cas no 1486485-62-4 (3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
- 3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- Z1544611342
- 3-Methyl-1-(tetrahydropyran-2-yl)pyrazole-5-boronic Acid Pinacol Ester
- AB76606
- ATJGEGCXZOEOJQ-UHFFFAOYSA-N
- CS-0056385
- SY146909
- BS-27648
- 3-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- SB13516
- 3-Methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester
- SCHEMBL15388480
- AT12390
- 3-METHYL-1-(OXAN-2-YL)-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
- EN300-122713
- 3-METHYL-1-(OXAN-2-YL)PYRAZOLE-5-BORONIC ACID, PINACOL ESTER
- 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic Acid Pinacol Ester
- DA-23407
- MFCD21333038
- 1486485-62-4
- LJC48562
- 853-654-1
-
- MDL: MFCD21333038
- Inchi: 1S/C15H25BN2O3/c1-11-10-12(16-20-14(2,3)15(4,5)21-16)18(17-11)13-8-6-7-9-19-13/h10,13H,6-9H2,1-5H3
- InChI Key: ATJGEGCXZOEOJQ-UHFFFAOYSA-N
- SMILES: O1B(C2=CC(C)=NN2C2CCCCO2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 292.1958228g/mol
- Monoisotopic Mass: 292.1958228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5Ų
3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496538-50mg |
3-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B496538-100mg |
3-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B496538-500mg |
3-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM210181-1g |
3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB311452-1 g |
3-Methyl-1-(oxan-2-yl)pyrazole-5-boronic acid, pinacol ester; 96% |
1486485-62-4 | 1g |
€467.00 | 2023-04-26 | ||
| Chemenu | CM210181-100mg |
3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 95% | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM210181-250mg |
3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 95% | 250mg |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y1133248-5g |
3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1486485-62-4 | 95% | 5g |
$1400 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127025-250mg |
3-Methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1486485-62-4 | 98% | 250mg |
¥1458 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127025-1g |
3-Methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1486485-62-4 | 98% | 1g |
¥3004 | 2023-04-15 |
3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Suppliers
3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
3-Methyl-1-(Oxan-2-yl)-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyrazole: A Comprehensive Overview
The compound 3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 1486485-62-4) is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system substituted with a methyl group at position 3 and an oxane moiety at position 1. Additionally, the compound features a boron-containing dioxaborolane group at position 5 of the pyrazole ring. The presence of these functional groups makes this compound a versatile building block in modern organic chemistry.
The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. This ring system is known for its stability and reactivity in various chemical transformations. The substitution pattern of the pyrazole ring in this compound plays a crucial role in determining its reactivity and applicability in synthetic routes. The methyl group at position 3 provides steric bulk and can influence the electronic properties of the molecule. Similarly, the oxane moiety at position 1 introduces ether functionality into the structure, which can enhance solubility and facilitate further functionalization.
The dioxaborolane group at position 5 is particularly interesting due to its potential as a boron-based functional group. Boron-containing compounds have gained significant attention in recent years due to their applications in organometallic chemistry and materials science. The dioxaborolane structure is known for its stability and compatibility with various synthetic conditions. This makes it an ideal candidate for use in cross-coupling reactions and other advanced synthetic methodologies.
Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored properties. For instance, researchers have explored the use of similar pyrazole derivatives as precursors for the synthesis of advanced polymers and coordination complexes. The presence of both ether and boron functionalities in this compound opens up new avenues for exploring its role in these applications.
In terms of synthesis, this compound can be prepared through a combination of traditional organic synthesis techniques and modern catalytic methods. The construction of the pyrazole ring typically involves condensation reactions between appropriate amine and carbonyl precursors. Subsequent functionalization steps allow for the introduction of the oxane and dioxaborolane groups into the structure.
The CAS No. 1486485-62-4 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Accurate identification and characterization are essential for ensuring safe handling and proper utilization in research and industrial settings.
Looking forward, ongoing research into similar compounds is expected to yield new insights into their potential applications across various fields. As chemists continue to explore innovative synthetic strategies and functionalization pathways, compounds like 3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole will likely play a pivotal role in advancing our understanding of complex molecular systems.
1486485-62-4 (3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole) Related Products
- 2096994-55-5(1H-Pyrazole, 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)-)
- 1486485-57-7(3-cyclopropyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 847818-80-8(3-Methyl-1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1028092-65-0(3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1141878-24-1([3-methyl-1-(oxan-2-yl)-1H-pyrazol-5-yl]boronic acid)
- 903550-26-5(1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1279088-80-0(1-(tetrahydro-2H-pyran-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1492954-33-2(4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1256360-29-8(1-(tetrahydro-2H-pyran-2-yl)-3,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 2096995-44-5(5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole)